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Ethyl 5-oxo-5-(9-

phenanthryl)valerate

Cat. No.: B1325927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Ethyl 5-oxo-5-(9-
phenanthryl)valerate, a γ-keto ester incorporating a phenanthrene moiety. This document

details the compound's chemical properties, a plausible synthetic pathway with detailed

experimental protocols, and predicted analytical data. Furthermore, it explores the potential

biological activities of this molecule, drawing on the known pharmacological profiles of

phenanthrene derivatives and γ-keto esters, and proposes potential mechanisms of action

relevant to drug development.

Introduction
Ethyl 5-oxo-5-(9-phenanthryl)valerate is a polyfunctional organic molecule characterized by a

γ-keto ester chain attached to the 9-position of a phenanthrene nucleus. The presence of both

a ketone and an ester functional group makes it a versatile intermediate in organic synthesis.

The phenanthrene core is a well-known pharmacophore found in numerous natural products

and synthetic drugs, exhibiting a wide range of biological activities, including anti-inflammatory,

cytotoxic, and antimicrobial effects[1][2][3][4][5][6][7]. The γ-keto ester functionality offers

multiple sites for chemical modification, allowing for the generation of diverse derivatives with

potentially enhanced or novel therapeutic properties. This guide aims to provide a detailed
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technical resource for researchers interested in the synthesis, characterization, and potential

applications of this compound in the field of medicinal chemistry and drug discovery.

Chemical and Physical Properties
Below is a summary of the known and predicted properties of Ethyl 5-oxo-5-(9-
phenanthryl)valerate and its synthetic precursor.

Property Value Source

IUPAC Name
Ethyl 5-oxo-5-(9-

phenanthryl)pentanoate
---

Synonyms
Ethyl 5-oxo-5-(9-

phenanthryl)valerate
---

CAS Number 898752-88-0 [1]

Molecular Formula C₂₂H₂₀O₃ Calculated

Molecular Weight 320.4 g/mol [1]

Appearance
Predicted: White to off-white

solid
---

Solubility

Predicted: Soluble in common

organic solvents (e.g., DCM,

EtOAc, acetone), insoluble in

water

---

Precursor
5-oxo-5-(9-phenanthryl)valeric

acid
---

Precursor CAS 898766-03-5 ---

Precursor Mol. Wt. 292.33 g/mol ---

Synthesis and Experimental Protocols
The synthesis of Ethyl 5-oxo-5-(9-phenanthryl)valerate can be achieved in a two-step

process involving a Friedel-Crafts acylation followed by an esterification reaction.
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Logical Workflow for Synthesis
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Phenanthrene

5-oxo-5-(9-phenanthryl)valeric acid

 Friedel-Crafts Acylation 
 (AlCl3, solvent) 

Glutaric Anhydride Ethyl 5-oxo-5-(9-phenanthryl)valerate

 Fischer Esterification 
 (H2SO4, heat) 

Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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